4-Amino-3-chlorobenzenethiol

• IUPAC Name: 4-amino-3-chlorobenzenethiol
• InChI: InChI=1S/C6H6ClNS/c7-5-3-4(9)1-2-6(5)8/h1-3,9H,8H2
• InChI Key: NXFCPFFXRRLFHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S)Cl)N
• Molecular Formula: C6H6ClNS
• Molecular Weight: 159.64 g/mol

Description

4-Amino-3-chlorobenzenethiol is a chemical compound with the molecular formula C6H6ClNS. It reacts with aromatic aldehydes and cyclohexanecarboxaldehyde to afford the corresponding thiazole and thiazoline derivatives. It undergoes oxidation in the presence of 1-n-butyl-3-methylimidazolium methylselenite, [bmim] [SeO2(OCH3)] to form the corresponding symmetrical disulfide.

Molecular Structure Analysis

The molecular structure of 4-Amino-3-chlorobenzenethiol consists of a benzene ring substituted with an amino group, a chloro group, and a thiol group. The molecular weight is 159.64.

Chemical Reactions Analysis

While specific chemical reactions involving 4-Amino-3-chlorobenzenethiol are not available, amines in general can undergo a variety of reactions, including alkylation, acylation, and elimination reactions.

Scientific Research Applications

Spectrophotometric Analysis

4-Amino-3-chlorobenzenethiol derivatives have been studied for their applications in spectrophotometric analysis. For instance, 2-Amino-4-chlorobenzenethiol hydrochloride has shown potential in forming a green precipitate with molybdenum VI at pH 2, which can be extracted and used for the determination of molybdenum in steel and cast iron (Kirkbright & Yoe, 1964).

Crystal Structure Analysis

Studies on the molecular and crystal structure of compounds derived from 4-chlorobenzenethiol, such as 3-(4-chlorophenylthio)-1-(2,4-dinitrophenylamino)-pyrrolidine-2,5-dione, have provided insights into their conformation and potential applications in structural chemistry (Ratajczak-Sitarz et al., 1990).

Environmental Applications

A variant, 4-aminothiophenol, has been used to functionalize graphene oxide for the removal of dyes and heavy metals like copper from the environment. This indicates a possible application of 4-Amino-3-chlorobenzenethiol in environmental remediation and waste treatment processes (Chen et al., 2016).

Synthetic Chemistry

In synthetic chemistry, derivatives of 4-Amino-3-chlorobenzenethiol have been used in various reactions, including palladium-catalyzed decarboxylative cross-coupling reactions. Such applications are important for developing new synthetic routes in organic chemistry (Mitchell et al., 2011).

Mechanism of Action

The mechanism of action for amines typically involves their basicity and nucleophilicity. They can act as bases, accepting protons from acids, and as nucleophiles, forming bonds with electrophiles.

Safety and Hazards

While specific safety data for 4-Amino-3-chlorobenzenethiol is not available, it’s important to handle all chemicals with care. Avoid breathing dust/fume/gas/mist/vapours/spray. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-chloro-4-thiocyanoaniline (36.9 g., 0.20 mole) in ethanol (100-200 ml.) is added to a stirred solution of sodium sulfide nonahydrate (48.04 g., 0.20 mole) in water (100 ml.) and the mixture warmed (50° C.) for 90 minutes. The cool reaction mixture is poured into water (1 liter) and dilute hydrochloric acid added to bring the pH up to 6.0-6.5. The product is extracted with ether, the ether washed with water and then dried. Removal of the drying agent and ether leaves 2-chloro-4-mercaptoaniline as a yellow oil.